3-[(2-methoxyphenyl)imino]-1-phenyl-1,3-dihydro-2H-indol-2-one

• CAS No.: 303149-10-2
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)imino-1-phenylindol-2-one
• InChI: InChI=1S/C21H16N2O2/c1-25-19-14-8-6-12-17(19)22-20-16-11-5-7-13-18(16)23(21(20)24)15-9-3-2-4-10-15/h2-14H,1H3
• InChI Key: VJTGACQFXSATHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2C3=CC=CC=C3N(C2=O)C4=CC=CC=C4

Description

3-[(2-methoxyphenyl)imino]-1-phenyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C21H16N2O2 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3Z)-5-BROMO-1-PHENYL-3-{[3-TRIFLUOROMETHYL)PHENYL]IMINO}-1,3-DIHYDRO-2H-INDOL-2-ONE: A mixture of (3Z)-5-bromo-3-{[3-(trifluoromethyl)phenyl]imino}-1,3-dihydro-2H-indol-2-one (100 mg, 0.272 mmol), copper (II) acetate (54 mg, 0.33 mmol), triethylamine (82.8 mg, 0.817 mmol), and benzene boronic acid (40 mg, 0.325 mmol) in 5 mL of CH2Cl2 was stirred at room temperature for 12 h. The crude mixture was concentrated in vacuo and purified by preparative TLC using EtOAc:hexane (3:7, 1% triethylamine), giving the desired product (22 mg, 20%).